Cas no 2172449-97-5 (1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one
• CAS No: 2172449-97-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5926008
• PubChem ID: 157757482
• Update Time: 2025-10-19

1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one
• 1-[1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617346
• 2172449-97-5

• Inchi： 1S/C10H14N2O/c1-7-5-10(8(2)13)12(11-7)6-9-3-4-9/h5,9H,3-4,6H2,1-2H3
• InChI Key： IGQRRBRSBDPAII-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C)=NN1CC1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one

Introduction to 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172449-97-5)

The compound 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172449-97-5) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel heterocyclic derivatives. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential biological activities and its role as a key intermediate in the development of innovative therapeutic agents.

At the core of this compound's structure lies a pyrazole moiety, a heterocyclic ring system renowned for its broad spectrum of biological activities. Pyrazoles have been extensively studied for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer effects. The presence of a cyclopropylmethyl group at the 1-position and a methyl group at the 3-position further enhances the compound's structural complexity and may contribute to its unique pharmacokinetic profile. The ethanone functionality at the 5-position introduces an additional layer of reactivity, making this compound a versatile scaffold for further chemical modifications.

Recent research in medicinal chemistry has highlighted the importance of optimizing heterocyclic structures to improve drug efficacy and reduce side effects. The 1H-pyrazol-5-yl moiety in this compound is particularly noteworthy, as it has been shown to interact with biological targets in a manner that could lead to potent therapeutic effects. Studies have demonstrated that pyrazole derivatives can modulate various enzymatic pathways, making them attractive candidates for drug development.

The synthesis of 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylmethyl group is particularly challenging due to its strained ring structure, which necessitates careful selection of catalysts and solvents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve the desired transformation efficiently.

In terms of biological activity, preliminary studies on this compound have revealed promising results in several in vitro assays. The pyrazole core has been shown to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, the cyclopropylmethyl and methyl substituents may contribute to enhanced binding affinity by occupying specific pockets on the target protein surface.

The potential therapeutic applications of 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one are broad and varied. Given its structural features, this compound could be explored as a lead molecule for drugs targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. Furthermore, its ability to undergo further chemical modifications makes it an ideal candidate for structure-based drug design initiatives.

Advances in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding interactions with potential biological targets, helping researchers predict its efficacy and selectivity more accurately. These computational approaches are complemented by experimental validation through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The role of pyrazole derivatives in modern drug discovery cannot be overstated. Their versatility as scaffolds for medicinal chemistry has led to numerous successful drugs on the market today. The introduction of novel substituents such as cyclopropylmethyl and methyl groups into these structures opens up new avenues for exploration, potentially leading to breakthroughs in treating previously untreatable conditions.

In conclusion, 1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-one (CAS No. 2172449-97-5) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.